N-Acetyl-|A-neuraminic acid methyl ester

• IUPAC Name: methyl (5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
• InChI: InChI=1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(20,11(19)21-2)22-10(8)9(18)7(17)4-14/h6-10,14,16-18,20H,3-4H2,1-2H3,(H,13,15)/t6?,7-,8-,9-,10-,12?/m1/s1
• InChI Key: BKZQMWNJESHHSA-QVAGNHESSA-N
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)OC)O)O
• Isomeric SMILES: CC(=O)N[C@H]1[C@@H](OC(CC1O)(C(=O)OC)O)[C@@H]([C@@H](CO)O)O
• Molecular Formula: C12H21NO9
• Molecular Weight: 323.30 g/mol

Description

N-Acetyl-|A-neuraminic acid methyl ester is a useful research compound. Its molecular formula is C12H21NO9 and its molecular weight is 323.30 g/mol. The purity is usually 95%.
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Scientific Research Applications

Model Studies in Periodate Oxidation

N-Acetyl-β-neuraminic acid methyl ester serves as a model substance in studies involving periodate oxidation. It helps understand the effects of acetylation on neuraminic acids, specifically how the 9-O-acetyl group significantly hampers this reaction (Haverkamp, Schauer, Wember, Kamerling, & Vliegenthart, 1975).

Analysis in Gas Chromatography-Mass Spectrometry

The compound is used in the analysis of neuraminic acids by gas chromatography-mass spectrometry. This technique is crucial for understanding the fragmentation of neuraminic acid derivatives, which has applications in understanding their structure and distribution in biological systems (Rauvala & Kärkkäinen, 1977).

Synthesis of Immunogenic Neoglycoproteins

N-Acetylneuraminic acid methyl ester is utilized in synthesizing neoglycoproteins. These compounds have implications in immunological research, aiding in the development of new techniques like the ELISA technique (Roy, Laferrière, Gamian, & Jennings, 1987).

Preparation of Sialic Acid Derivatives

It plays a role in the preparation of various sialic acid derivatives. These derivatives have numerous biological and biochemical applications, contributing to understanding the structural requirements of N-acetylneuraminic acid in its interactions with enzymes (McLean, Suttajit, Beidler, & Winzler, 1971).

Neuraminidase Inhibition Studies

The compound is used in the development of neuraminidase inhibitors. These inhibitors are significant in medical research, especially for studying interactions with enzymes and developing new therapeutic agents (Warner, 1987).

Enhancement of Lipophilic Properties

N-Acetyl neuraminic acid methyl ester's lipophilic properties are enhanced through enzyme-catalyzed esterification, which has potential applications in industrial production of sialic acid derivatives (Chau, Liu, & Lin, 2011).

Pharmaceutical Industry Applications

It's crucial in the biotechnological production of Neu5Ac, which has significant applications in the pharmaceutical industry, especially in the synthesis of anti-flu drugs (Tao, Zhang, Ma, & Xu, 2010).